Cas no 2408972-00-7 (1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride)

• Product Name: 1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride
• CAS No: 2408972-00-7
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 5976546
• PubChem ID: 154803683
• Update Time: 2025-10-30

1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride
• EN300-7501753
• 2408972-00-7

• Inchi： 1S/C5H10N4.ClH/c1-5(6)2-9-3-7-8-4-9;/h3-5H,2,6H2,1H3;1H
• InChI Key： VZVCUUGQUHTCLQ-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NN=C1)CC(C)N

Computed Properties

• Exact Mass: 162.0672241g/mol
• Monoisotopic Mass: 162.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride

1-(4H-1,2,4-Triazol-4-yl)propan-2-amine Hydrochloride: A Comprehensive Overview

1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride, also known by its CAS number 2408972-00-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related areas.

The chemical structure of 1-(4H-1,2,4-triazol-4-yl)propan-2-amine hydrochloride consists of a triazole ring fused with an imidazole moiety, which is further connected to a propanamine group. The presence of the triazole ring introduces interesting electronic properties, making this compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 1-(4H-1,2,4-triazol-4-yl)propan-2-amines as intermediates in the synthesis of bioactive compounds. For instance, researchers have explored their role in the development of antifungal agents and anticancer drugs. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability under physiological conditions.

In terms of synthesis, several methods have been reported for the preparation of 1-(4H-1,2,4-triazol-4-ylium)propanaminium chloride. One common approach involves the reaction of 1H-tetrazole with appropriate alkylating agents under acidic conditions. This method ensures high yield and purity, making it suitable for large-scale production.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent.

Moreover, the use of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with target proteins. These studies have revealed that the triazole ring plays a crucial role in stabilizing key protein-ligand interactions.

In conclusion, 1-(4H-1,2,4-triazolium)propanaminium chloride, with its unique chemical structure and promising biological properties, continues to be a focal point for researchers across various disciplines.